Aurora B
  • SAR156497
    SAR156497
    • Cat. No.:
    • B612195
    • CAS No.:
    • Molecular Formula:
    • C27H24N4O4
    • Molecular Weight:
    • 468.5 g/mol
    Description
    SAR156497 is an exquisitely selective Aurora A, B, and C inhibitor with in vitro and in vivo efficacy with IC50 = 0.5 nM (Aurora A);  1 nM (Aurora B / incenp);  3 nM (Aurora C / incenp) respectively SA...
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  • SCH-1473759 hydrochloride
    SCH-1473759 hydrochloride
    • Cat. No.:
    • B1139431
    • CAS No.:
    • Molecular Formula:
    • C20H27ClN8OS
    • Molecular Weight:
    • 463.0 g/mol
    Description
    SCH 1473759 Hcl is a novel sub-nanomolar Aurora A/B inhibitor with IC50 of 4 nM and 13 nM, respectively.IC50 Value: 4 nM (Aurora A);  13 nM (Aurora B)[1].Target: Aurora Kinasein vitro: Asynchronous cells re...
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  • Alisertib
    Alisertib
    • Cat. No.:
    • B1683940
    • CAS No.:
    • 1028486-01-2
    • Molecular Formula:
    • C27H20ClFN4O4
    • Molecular Weight:
    • 518.9 g/mol
    Description
    Alisertib is an organic heterotricyclic compound that is 5H-pyrimido[5,4-d][2]benzazepine substituted by (4-carboxy-3-methoxyphenyl)amino, 2-fluoro-6-methoxyphenyl, and chloro groups at positions 2, 7 and 9, res...
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  • AMG 900
    AMG 900
    • Cat. No.:
    • B1683941
    • CAS No.:
    • 945595-80-2
    • Molecular Formula:
    • C28H21N7OS
    • Molecular Weight:
    • 503.6 g/mol
    Description
    Aurora Kinase Inhibitor AMG 900 is a small-molecule inhibitor of Aurora kinases A, B and C with potential antineoplastic activity. Aurora kinase inhibitor AMG 900 selectively binds to and inhibits the activities...
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  • Barasertib
    Barasertib
    • Cat. No.:
    • B1683942
    • CAS No.:
    • 722543-31-9
    • Molecular Formula:
    • C26H31FN7O6P
    • Molecular Weight:
    • 587.5 g/mol
    Description
    AZT-1152 is a dihydrogen phosphate prodrug of a pyrazoloquinazoline aurora kinase inhibitor AZD1152-hydroxyquinazoline pyrazol anilide(HQPA) and is converted rapidly to the active AZD1152-HQPA in plasma. It has ...
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  • CCT129202
    CCT129202
    • Cat. No.:
    • B1683943
    • CAS No.:
    • 942947-93-5
    • Molecular Formula:
    • C23H25ClN8OS
    • Molecular Weight:
    • 497.0 g/mol
    Description
    CCT129202 is an Aurora kinase inhibitor that inhibits Aurora A and B by 82 and 60%, respectively, when used at a concentration of 1 μM in cell-free assays. It is selective for Aurora A and B over a panel of 13 k...
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  • Tozasertib
    Tozasertib
    • Cat. No.:
    • B1683946
    • CAS No.:
    • 639089-54-6
    • Molecular Formula:
    • C23H28N8OS
    • Molecular Weight:
    • 464.6 g/mol
    Description
    N-[4-[[4-(4-methyl-1-piperazinyl)-6-[(5-methyl-1H-pyrazol-3-yl)amino]-2-pyrimidinyl]thio]phenyl]cyclopropanecarboxamide is a N-arylpiperazine.
    TOZASERTIB is a small molecule drug with a maximum clinical trial...
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  • SCH-1473759 hydrochloride
    SCH-1473759 hydrochloride
    • Cat. No.:
    • B10801008
    • CAS No.:
    • Molecular Formula:
    • C20H27ClN8OS
    • Molecular Weight:
    • 463.0 g/mol
    Description
    SCH-1473759 hydrochloride is a useful research compound. Its molecular formula is C20H27ClN8OS and its molecular weight is 463.0 g/mol. The purity is usually 95%.
    BenchChem offers high-quality SCH-1473759 h...
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  • TY-011
    TY-011
    • Cat. No.:
    • B15073005
    • CAS No.:
    • Molecular Formula:
    • C18H16ClN5
    • Molecular Weight:
    • 337.8 g/mol
    Description
    TY-011 is a useful research compound. Its molecular formula is C18H16ClN5 and its molecular weight is 337.8 g/mol. The purity is usually 95%.
    BenchChem offers high-quality TY-011 suitable for many research ...
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  • BRD-7880
    BRD-7880
    • Cat. No.:
    • B15584619
    • CAS No.:
    • Molecular Formula:
    • C32H38N4O7
    • Molecular Weight:
    • 590.7 g/mol
    Description
    1-[(2R,3S)-2-[[1,3-benzodioxol-5-ylmethyl(methyl)amino]methyl]-5-[(2S)-1-hydroxypropan-2-yl]-3-methyl-6-oxo-3,4-dihydro-2H-1,5-benzoxazocin-8-yl]-3-(4-methoxyphenyl)urea is a member of ureas....
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